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Compound of Interest

Compound Name: Estradiol

Cat. No.: B170435 Get Quote

This document provides a detailed protocol for the preparation, storage, and handling of

estradiol stock solutions for research applications. Estradiol is a potent estrogen steroid

hormone, and precise preparation of stock solutions is critical for reproducible experimental

results.

Quantitative Data Summary
A summary of the key quantitative data for β-estradiol is presented in the table below for easy

reference.
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Parameter Value Solvent/Condition Citations

Molecular Weight 272.38 g/mol - [1]

Solubility
≤ 100 mM (~27.24

mg/mL)
DMSO [1]

~20 mg/mL DMSO [2][3]

≤ 75 mM (~20.43

mg/mL)
Ethanol [1]

~2.5 mg/mL Ethanol [2][3][4]

Sparingly Soluble Aqueous Buffers [2][3][4]

Storage (Solid)
Room Temperature or

-20°C

Desiccant

recommended for

long-term storage

[1][2][3][5]

Storage (Stock

Solution)
-20°C

Aliquot to avoid

freeze-thaw cycles;

Protect from light

[5][6][7][8]

Stability (Solid) ≥ 4 years at -20°C - [2][4]

Stability (Stock

Solution)

3 months to over a

year at -20°C

Varies by solvent and

handling
[6][9]

Aqueous Solution

Stability

Not recommended for

more than one day
- [2][3][4]

Experimental Protocol: Preparation of 10 mM
Estradiol Stock Solution
This protocol details the steps for preparing a 10 mM stock solution of β-estradiol in either

DMSO or absolute ethanol.

Materials and Equipment
β-Estradiol powder (MW: 272.38 g/mol )
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Anhydrous Dimethyl Sulfoxide (DMSO) or Absolute Ethanol (100%)

Sterile, amber glass vials or microcentrifuge tubes[6]

Calibrated analytical balance

Pipettes and sterile, filtered pipette tips

Vortex mixer

Chemical fume hood

Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves[7]

Safety Precautions
β-Estradiol is a potent hormone and should be handled with care. It is considered a

hazardous material[2][3][4].

Always wear appropriate PPE, including gloves, a lab coat, and safety glasses[7].

Handle the powdered form of estradiol within a chemical fume hood to avoid inhalation[7].

Consult the Safety Data Sheet (SDS) for the specific estradiol product before use.

Step-by-Step Procedure
Calculate the Required Mass: To prepare a 10 mM stock solution, calculate the mass of β-

estradiol needed. For 1 mL of a 10 mM solution:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 272.38 g/mol = 2.72 mg

Weighing the Estradiol:

Place a sterile weighing boat or paper on the analytical balance and tare it.

Inside a chemical fume hood, carefully weigh out 2.72 mg of β-estradiol powder[7].

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://medhandbook.st-andrews.ac.uk/wp-content/uploads/sites/27/2014/10/SASoM-METHOD-016-Preparation-of-B-Estradiol-stock.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Estradiol_in_Long_Term_Cell_Culture_Studies.pdf
https://www.benchchem.com/product/b170435?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/insert/10006315.pdf
https://fnkprddata.blob.core.windows.net/domestic/data/datasheet/CAY/10006315.pdf
https://cdn.caymanchem.com/cdn/insert/20776.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Estradiol_in_Long_Term_Cell_Culture_Studies.pdf
https://www.benchchem.com/product/b170435?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Estradiol_in_Long_Term_Cell_Culture_Studies.pdf
https://www.benchchem.com/product/b170435?utm_src=pdf-body
https://www.benchchem.com/product/b170435?utm_src=pdf-body
https://www.benchchem.com/product/b170435?utm_src=pdf-body
https://www.benchchem.com/product/b170435?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Estradiol_in_Long_Term_Cell_Culture_Studies.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b170435?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dissolution:

Transfer the weighed estradiol powder into a sterile amber glass vial or a microcentrifuge

tube wrapped in foil to protect it from light[6].

Add 1 mL of your chosen solvent (DMSO or absolute ethanol) to the vial[7].

Cap the vial securely.

Mixing:

Vortex the solution thoroughly until the estradiol powder is completely dissolved[7].

Gentle warming in a 37°C water bath may be used to aid dissolution if necessary[7].

Visually inspect the solution to ensure no solid particles remain.

Aliquoting and Storage:

To prevent degradation from repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes in sterile microcentrifuge tubes[5][7].

Clearly label each aliquot with the name of the compound ("β-Estradiol"), concentration

(10 mM), solvent, date of preparation, and your initials[6].

Store the aliquots upright in a freezer at -20°C[6]. The stock solution in ethanol is stable

for several months[9]. It is recommended to prepare fresh stock every 3 months to ensure

potency[6].

Use in Cell Culture
When treating cells, the final concentration of the solvent (DMSO or ethanol) should be kept

low, typically below 0.1%, to avoid toxicity[5][7].

For experiments investigating hormonal effects, it is crucial to use a phenol red-free medium

and serum that has been stripped of endogenous steroids (e.g., charcoal-stripped fetal

bovine serum)[7]. Phenol red itself can exhibit weak estrogenic activity[7].
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A vehicle control, containing the same final concentration of the solvent as the experimental

samples, should always be included in experiments[7].

Visualizations
Experimental Workflow Diagram
The following diagram illustrates the workflow for the preparation of the estradiol stock

solution.
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Workflow for Estradiol Stock Solution Preparation

Preparation

Dissolution

Storage & Use

1. Calculate Mass
(e.g., 2.72 mg for 1 mL of 10 mM)

2. Weigh Estradiol Powder
(in fume hood)

3. Add Solvent
(1 mL DMSO or Ethanol)

4. Vortex Until Dissolved
(Gentle warming if needed)

5. Aliquot into
Single-Use Volumes

6. Store at -20°C
(Protect from light)

Ready for Dilution
 in Cell Culture Media

Click to download full resolution via product page

Caption: Workflow for preparing estradiol stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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